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Compound of Interest

3-Bromo-2-hydroxy-5-
Compound Name:
methylpyridine

Cat. No.: B090738

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical waste is paramount for ensuring laboratory safety and environmental protection. This
guide provides detailed procedures for the proper disposal of 3-Bromo-2-hydroxy-5-
methylpyridine (CAS No. 17282-02-9), a compound frequently used in pharmaceutical and
agrochemical synthesis. Adherence to these protocols is essential for minimizing risks and
maintaining regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is critical to consult the Safety Data Sheet (SDS)
and be fully aware of the hazards associated with 3-Bromo-2-hydroxy-5-methylpyridine. This
compound is classified as hazardous, and appropriate personal protective equipment (PPE)
must be worn at all times.

Key Hazards:

Harmful if swallowed

Causes skin irritation

Causes serious eye damage

May cause respiratory irritation
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Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.

o Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates should be used, especially when handling the solid form or
in case of dust formation.

All handling and preparation for disposal should be conducted in a well-ventilated laboratory
fume hood.

Quantitative Hazard Data

The following table summarizes the hazard classifications for 3-Bromo-2-hydroxy-5-
methylpyridine.

Hazard Classification GHS Code Signal Word
Acute Toxicity, Oral Category 4 Warning
Skin Irritation Category 2 Warning
Serious Eye Damage Category 1 Danger
Specific Target Organ Toxicity Category 3 Warning

Step-by-Step Disposal Protocol

The primary method for the disposal of 3-Bromo-2-hydroxy-5-methylpyridine is through an
approved hazardous waste disposal plant.[1][2] Do not dispose of this chemical down the drain
or in regular trash.

1. Waste ldentification and Segregation:
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Clearly label 3-Bromo-2-hydroxy-5-methylpyridine waste with its full chemical name and
associated hazards.

Segregate it from other waste streams to avoid incompatible chemical reactions.
. Waste Collection and Storage:

Collect waste 3-Bromo-2-hydroxy-5-methylpyridine, including any contaminated materials,
in a designated, properly sealed, and labeled hazardous waste container.

Store the container in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.

. Contaminated Materials:

Any materials that have come into contact with 3-Bromo-2-hydroxy-5-methylpyridine, such
as pipette tips, gloves, and absorbent paper, must be treated as hazardous waste and
disposed of accordingly.

Rinse contaminated glassware with a suitable solvent (e.g., acetone or ethanol) in a fume
hood. The rinsate must be collected as hazardous waste.

. Spill Management:
In the event of a spill, evacuate the area and ensure proper ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material such as
vermiculite, sand, or a commercial spill absorbent.

Carefully collect the absorbed material into a hazardous waste container.

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous
waste.

. Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed and certified chemical waste
disposal company.
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e Provide the disposal company with a complete and accurate description of the waste,
including its chemical composition and known hazards.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 3-
Bromo-2-hydroxy-5-methylpyridine.
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Disposal Workflow for 3-Bromo-2-hydroxy-5-methylpyridine
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Caption: Decision workflow for the safe disposal of 3-Bromo-2-hydroxy-5-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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